BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling Succinic acid-13C2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Succinic acid-13C2

Cat. No.: B1601779

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This document provides a comprehensive guide to
the personal protective equipment (PPE), operational procedures, and disposal plans for
Succinic acid-13C2, treating it with the same precautions as its unlabeled counterpart,
succinic acid.

Hazard Identification and Classification

Succinic acid is classified with the following hazards:

Serious eye damage/eye irritation (Category 1)[1][2][3][4][5]

Skin corrosion/irritation (Category 2)

Specific target organ toxicity, single exposure; respiratory tract irritation (Category 3)

May be harmful if swallowed (Acute toxicity, oral - Category 5)

Signal Word: Danger

Hazard Statements:

o H318: Causes serious eye damage.

e H315: Causes skin irritation.
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e H335: May cause respiratory irritation.

e H303: May be harmful if swallowed.

Personal Protective Equipment (PPE)

To ensure personal safety when handling Succinic acid-13C2, the following personal

protective equipment is mandatory.

Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Tightly fitting safety goggles or
safety glasses with side-

shields.

To prevent eye contact which
can cause serious eye

damage.

Skin Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber).
Long-sleeved protective

clothing.

To prevent skin irritation from

direct contact.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if dust is
generated and exposure limits

are exceeded.

To prevent respiratory tract
irritation from inhaling dust

particles.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe laboratory environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Keep containers tightly closed when not in use.
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2. Handling:

¢ Avoid generating dust. Use dry clean-up procedures if spills occur.
e Do not eat, drink, or smoke in the work area.

e Wash hands thoroughly after handling the substance.

e Avoid contact with skin and eyes.

3. Storage:

o Store in a cool, dry, well-ventilated area.

» Store in the original, tightly sealed container.

» Store away from incompatible materials such as bases, oxidizing agents, and reducing
agents.

Accidental Release and First Aid Measures
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Scenario Immediate Action

Evacuate the area. Wear appropriate PPE. For
minor spills, sweep up the solid, avoiding dust

Spil generation, and place it in a sealed container for
disposal. For major spills, clear the area and
alert the fire brigade. Prevent spillage from

entering drains or water courses.

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.

Eye Contact ]
Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Take off immediately all contaminated clothing.
Skin Contact Wash off with soap and plenty of water. Seek

medical attention if irritation persists.

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Call a poison center or doctor if you feel

unwell.

Disposal Plan

All chemical waste must be handled and disposed of in accordance with local, regional, and
national regulations.

1. Waste Collection:

o Collect waste Succinic acid-13C2 and any contaminated materials (e.g., gloves, wipes) in a
clearly labeled, sealed container.

¢ Do not mix with other waste streams.

2. Disposal Route:
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e Dispose of the chemical waste through a licensed hazardous waste disposal company.

e Handle uncleaned containers as you would the product itself.

Quantitative Data Summary

Property Value Reference
Molecular Formula C4H604

Molecular Weight 118.09 g/mol

Appearance White crystalline powder

Melting Point 185-190 °C

Oral LD50 (Rat) > 6,740 mg/kg

Inhalation LC50 (Rat) > 1.284 mg/L (4h)

Experimental Workflow
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Safe Handling Workflow for Succinic acid-13C2
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Caption: A flowchart outlining the safe handling procedure for Succinic acid-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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